Cas no 2680759-29-7 (1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid
• CAS No: 2680759-29-7
• MF: C₁₁H₁₈F₃NO₃Si
• MW: 297.346234798431
• CID: 5634988
• PubChem ID: 165931572
• Update Time: 2025-07-15

1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroacetamido)-3-[(trimethylsilyl)methyl]cyclobutane-1-carboxylic acid
• EN300-28289678
• 2680759-29-7
• 1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C11H18F3NO3Si/c1-19(2,3)6-7-4-10(5-7,9(17)18)15-8(16)11(12,13)14/h7H,4-6H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： AWHBOACIBSXUEF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC1CC(C(=O)O)(C1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 297.10080446g/mol
• Monoisotopic Mass: 297.10080446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid

Research Brief on 1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid (CAS: 2680759-29-7)

The compound 1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid (CAS: 2680759-29-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of cyclobutane-based scaffolds, which are increasingly recognized for their utility in the development of novel pharmaceuticals. The presence of both trifluoroacetamido and trimethylsilyl groups in its structure offers unique reactivity, enabling selective functionalization and further derivatization. Researchers have successfully employed this compound in the synthesis of protease inhibitors and other bioactive molecules, leveraging its cyclobutane core to enhance binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key building block in the development of small-molecule inhibitors targeting viral proteases. The study demonstrated that derivatives of 1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. These findings underscore the potential of this compound in antiviral drug development.

Another notable application of this compound lies in its use as a precursor for the synthesis of fluorinated amino acid analogs. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. A recent publication in Organic Letters detailed a novel synthetic route that leverages the trifluoroacetamido group of the compound to introduce fluorine atoms into cyclobutane-based peptides, yielding analogs with enhanced proteolytic stability and membrane permeability.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid. Current methodologies often require multi-step procedures and stringent reaction conditions, which may limit its accessibility for broader applications. However, ongoing research efforts are focused on optimizing synthetic protocols to improve yield and scalability.

In conclusion, 1-(2,2,2-trifluoroacetamido)-3-(trimethylsilyl)methylcyclobutane-1-carboxylic acid represents a valuable tool in the medicinal chemist's arsenal, with demonstrated utility in the design of protease inhibitors and fluorinated biomolecules. Future research should explore its potential in other therapeutic areas, such as oncology and neurodegenerative diseases, while addressing synthetic challenges to facilitate its widespread adoption.